Cas no 934016-09-8 (Methyl 4-acetylpicolinate)

Methyl 4-acetylpicolinate structure
Methyl 4-acetylpicolinate structure
Product Name:Methyl 4-acetylpicolinate
CAS No:934016-09-8
Molecular Formula:C9H9NO3
Molecular Weight:179.172662496567
MDL:MFCD18256188
CID:1091270
PubChem ID:69248921

Methyl 4-acetylpicolinate Properties

Names and Identifiers

    • 4-acetyl-2-Pyridinecarboxylic acid methyl ester
    • Methyl 4-acetylpicolinate
    • methyl 4-acetylpyridine-2-carboxylate
    • GZLDGDOOYSWNMY-UHFFFAOYSA-N
    • FCH1150140
    • AK145099
    • AX8283189
    • DB-209331
    • DS-7989
    • SB53093
    • AKOS022176884
    • Methyl4-acetylpicolinate
    • MFCD18256188
    • SCHEMBL4939178
    • CS-0095190
    • C77204
    • SY316997
    • 934016-09-8
    • MDL: MFCD18256188
    • InChIKey: GZLDGDOOYSWNMY-UHFFFAOYSA-N
    • Inchi: 1S/C9H9NO3/c1-6(11)7-3-4-10-8(5-7)9(12)13-2/h3-5H,1-2H3
    • SMILES: O=C(C1C=C(C(C)=O)C=CN=1)OC

Computed Properties

  • Exact Mass: 179.058243149g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 179.058243149g/mol
  • Heavy Atom Count: 13
  • Complexity: 215
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.7
  • Topological Polar Surface Area: 56.3

Methyl 4-acetylpicolinate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003AN9-100mg
Methyl 4-acetylpyridine-2-carboxylate
934016-09-8 97%
100mg
$12.00 2025-02-19
A2B Chem LLC
AB52965-100mg
Methyl 4-acetylpicolinate
934016-09-8 95%
100mg
$12.00 2024-05-20
Aaron
AR003AVL-100mg
Methyl 4-acetylpyridine-2-carboxylate
934016-09-8 97%
100mg
$13.00 2025-01-22
abcr
AB528138-250 mg
Methyl 4-acetylpicolinate, 95%; .
934016-09-8 95%
250MG
€245.80 2023-04-17
Alichem
A029207931-250mg
Methyl 4-acetylpicolinate
934016-09-8 95%
250mg
$156.56 2023-08-31
Ambeed
A179855-100mg
Methyl 4-acetylpicolinate
934016-09-8 97%
100mg
$16.0
Chemenu
CM126552-1g
methyl 4-acetylpicolinate
934016-09-8 95%
1g
$355 2021-08-05
Crysdot LLC
CD11010059-1g
Methyl 4-acetylpicolinate
934016-09-8 95+%
1g
$376 2024-07-19
eNovation Chemicals LLC
D747243-250mg
Methyl 4-acetylpyridine-2-carboxylate
934016-09-8 97%
250mg
$185 2022-09-08
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FD02630-25g
Methyl 4-acetylpicolinate
934016-09-8 95%
25g
$3428 2023-09-07

Methyl 4-acetylpicolinate Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Catalysts: Palladium diacetate ,  1,1-Bis(diphenylphosphino)ferrocene Solvents: Ethanol ;  rt; 16 h, 55 °C
Reference
Preparation of 6-aza-quinoline derivatives for preventing or treating cancer in patients with oncogenic mutations in the BRAF gene and B-Raf protein
, World Intellectual Property Organization, , ,

Synthetic Circuit 2

Reaction Conditions
1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ;  16 h, 100 °C
1.2 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  3 h, rt
1.3 Reagents: Sodium bicarbonate Solvents: Water ;  pH 6 - 7, rt
Reference
Preparation of heterocyclic FXR modulators
, World Intellectual Property Organization, , ,

Methyl 4-acetylpicolinate Raw materials

Methyl 4-acetylpicolinate Preparation Products

Methyl 4-acetylpicolinate Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:934016-09-8)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com

Methyl 4-acetylpicolinate Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:934016-09-8)Methyl 4-acetylpicolinate
A903922
Purity:99%
Quantity:5g
Price($):446.0